(3-Fluoro-1-methylazetidin-3-yl)methanamine

• Molecular Formula: C5H11FN2
• Molecular Weight: 118.15 g/mol
• IUPAC Name: (3-fluoro-1-methylazetidin-3-yl)methanamine
• InChI: InChI=1S/C5H11FN2/c1-8-3-5(6,2-7)4-8/h2-4,7H2,1H3
• InChI Key: ODIIIAWBIBUYHT-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C1)(CN)F

Description

(3-Fluoro-1-methylazetidin-3-yl)methanamine is a chemical compound with the molecular formula C₅H₁₁FN₂ and a molecular weight of 118.15 g/mol . It is a fluorinated azetidine derivative, which makes it a valuable compound in various research applications due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluoro-1-methylazetidin-3-yl)methanamine typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the azetidine ring.

Fluorination: Introduction of the fluorine atom at the 3-position of the azetidine ring.

Methylation: Methylation of the nitrogen atom in the azetidine ring.

Amination: Introduction of the methanamine group at the 3-position of the azetidine ring.

The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods. This typically includes optimizing reaction conditions to ensure high yield and purity while minimizing costs and environmental impact. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

(3-Fluoro-1-methylazetidin-3-yl)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) and potassium cyanide (KCN).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

(3-Fluoro-1-methylazetidin-3-yl)methanamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Fluoro-1-methylazetidin-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound’s stability and reactivity, allowing it to interact with enzymes, receptors, and other biomolecules. These interactions can modulate various biological processes, making the compound a valuable tool in biochemical and pharmacological research .

Comparison with Similar Compounds

Similar Compounds

(3-Fluoroazetidine): Similar in structure but lacks the methyl and methanamine groups.

(1-Methylazetidine): Lacks the fluorine atom and methanamine group.

(3-Methylazetidine): Lacks the fluorine atom and methanamine group.

Uniqueness

(3-Fluoro-1-methylazetidin-3-yl)methanamine is unique due to the presence of both the fluorine atom and the methanamine group, which confer distinct chemical and biological properties. The fluorine atom enhances the compound’s stability and reactivity, while the methanamine group allows for further functionalization and interaction with biological targets .